Cas no 346729-50-8 (2-fluoro-5-(piperazin-1-yl)benzonitrile)
2-fluoro-5-(piperazin-1-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-5-(piperazin-1-yl)benzonitrile
- Benzonitrile, 2-fluoro-5-(1-piperazinyl)-
-
- Inchi: 1S/C11H12FN3/c12-11-2-1-10(7-9(11)8-13)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
- InChI Key: ULJNNPVXBIJGED-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(N2CCNCC2)=CC=C1F
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 377.1±42.0 °C(Predicted)
- pka: 8.79±0.10(Predicted)
2-fluoro-5-(piperazin-1-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1847220-1g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1847220-5g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 5g |
$3396.0 | 2023-09-19 | ||
| Enamine | EN300-1847220-10g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 10g |
$5037.0 | 2023-09-19 | ||
| Enamine | EN300-1847220-0.05g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1847220-0.1g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1847220-0.25g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1847220-0.5g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1847220-1.0g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1847220-2.5g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1847220-5.0g |
2-fluoro-5-(piperazin-1-yl)benzonitrile |
346729-50-8 | 5g |
$3396.0 | 2023-06-02 |
2-fluoro-5-(piperazin-1-yl)benzonitrile Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-fluoro-5-(piperazin-1-yl)benzonitrile
Introduction to 2-fluoro-5-(piperazin-1-yl)benzonitrile (CAS No. 346729-50-8)
2-fluoro-5-(piperazin-1-yl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 346729-50-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the class of fluorinated benzonitrile derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom and a piperazine moiety, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry investigations.
The significance of 2-fluoro-5-(piperazin-1-yl)benzonitrile lies in its utility as a building block in the synthesis of novel pharmacological agents. The fluorine substituent at the 2-position of the benzene ring enhances the metabolic stability and binding affinity of the compound, while the piperazine group introduces hydrogen bonding capabilities, which are crucial for receptor interactions. These characteristics have made this compound a focal point in the design of drugs targeting neurological disorders, inflammatory conditions, and other therapeutic areas.
In recent years, there has been a surge in research focused on developing new treatments for neurological disorders, particularly those involving neurotransmitter receptors. 2-fluoro-5-(piperazin-1-yl)benzonitrile has been investigated as a potential lead compound for modulating these receptors due to its ability to interact with both central and peripheral nervous system targets. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to treating conditions such as depression, anxiety, and chronic pain syndromes.
The incorporation of fluorine into pharmaceutical compounds is a well-established strategy to improve pharmacokinetic profiles. The electron-withdrawing nature of fluorine can enhance the lipophilicity of molecules, thereby facilitating their penetration across biological membranes. Additionally, fluorine atoms can influence metabolic pathways, reducing susceptibility to degradation by enzymes such as cytochrome P450 oxidases. These attributes make 2-fluoro-5-(piperazin-1-yl)benzonitrile an attractive candidate for further optimization in drug discovery programs.
Moreover, the piperazine ring is a common pharmacophore in medicinal chemistry, known for its ability to form stable hydrogen bonds with biological targets. This moiety has been successfully incorporated into numerous FDA-approved drugs, demonstrating its efficacy in enhancing binding affinity and selectivity. The combination of a fluorinated benzonitrile core with a piperazine substituent in 2-fluoro-5-(piperazin-1-yl)benzonitrile creates a versatile structure that can be modified to explore various biological activities.
Recent advancements in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates. Virtual screening techniques have been employed to evaluate the binding potential of 2-fluoro-5-(piperazin-1-yl)benzonitrile and its derivatives to target proteins involved in disease pathways. These simulations have provided valuable insights into optimizing the compound's structure for improved efficacy and reduced side effects.
In addition to its potential in central nervous system disorders, 2-fluoro-5-(piperazin-1-yl)benzonitrile has shown promise in preclinical studies related to inflammatory diseases. The benzonitrile moiety has been associated with anti-inflammatory properties, making this compound a candidate for developing novel therapeutics targeting inflammatory cytokines and signaling pathways. Further research is ongoing to fully elucidate its mechanisms of action and therapeutic potential.
The synthesis of 2-fluoro-5-(piperazin-1-yl)benzonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve optimal results. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory studies and potential clinical trials.
As interest in fluorinated compounds continues to grow, 2-fluoro-5-(piperazin-1-yl)benzonitrile is poised to play a significant role in future drug development efforts. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are likely to yield innovative derivatives with enhanced therapeutic profiles.
The future direction of research on 2-fluoro-5-(piperazin-1-yl)benzonitrile may include exploring its interactions with other biological targets beyond those initially studied. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed structural insights into how this compound interacts with its targets at an atomic level. Such information is invaluable for designing next-generation analogs with improved properties.
Furthermore, green chemistry principles are being increasingly adopted in pharmaceutical synthesis to minimize environmental impact while maintaining high efficiency. Innovations in catalytic systems and solvent selection are being explored to optimize the production process of 2-fluoro-5-(piperazin-1-yb enzonitrile) while adhering to sustainable practices.
346729-50-8 (2-fluoro-5-(piperazin-1-yl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)